2-[[4-(6-Tert-butylpyridazin-3-yl)piperazin-1-yl]methyl]-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole

• IUPAC Name: 2-[[4-(6-tert-butylpyridazin-3-yl)piperazin-1-yl]methyl]-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole
• InChI: InChI=1S/C19H27N5S/c1-19(2,3)16-7-8-17(22-21-16)24-11-9-23(10-12-24)13-18-20-14-5-4-6-15(14)25-18/h7-8H,4-6,9-13H2,1-3H3
• InChI Key: ONAQMPOULRZWMR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN=C(C=C1)N2CCN(CC2)CC3=NC4=C(S3)CCC4
• Molecular Formula: C19H27N5S
• Molecular Weight: 357.5 g/mol

Description

The compound “2-[[4-(6-Tert-butylpyridazin-3-yl)piperazin-1-yl]methyl]-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole” is a complex organic molecule with the molecular formula C18H31N5O. It has a molecular weight of 333.48. The compound is available from suppliers for scientific research needs.

Synthesis Analysis

While specific synthesis details for this exact compound were not found, related compounds have been synthesized and evaluated for their anti-tubercular activity. These compounds were designed, synthesized, and evaluated against Mycobacterium tuberculosis H37Ra. The synthesis was carried out under mild, environment-friendly conditions and was completed quickly within 1 hour.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups including a pyridazinyl group, a piperazinyl group, and a thiazole group. The molecular interactions of the derivatised conjugates in docking studies reveal their suitability for further development.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 333.48 and a complex molecular structure with multiple functional groups. The solubility of the compound in DMSO is unknown.